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Abstract

N,N-Dimethylallylamine (NDMAA) is a versatile tertiary amine that serves as a critical building
block in organic synthesis. Characterized by the dual functionality of a nucleophilic
dimethylamino group and a reactive allyl moiety, NDMAA is an important intermediate in the
production of pharmaceuticals, agrochemicals, polymers, and specialty chemicals like
quaternary ammonium compounds.[1][2] This guide provides a comprehensive overview of its
chemical and physical properties, established synthesis protocols, reactivity, applications, and
essential safety and handling procedures tailored for researchers, chemists, and professionals
in drug development.

Core Chemical Identity

N,N-Dimethylallylamine is an organic compound valued for its unique structure that allows for
a wide range of chemical transformations.

e Molecular Formula: CsH11N[1][2][3]
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e Molecular Weight: 85.15 g/mol [2][3][4]
e |[UPAC Name: N,N-dimethylprop-2-en-1-amine[3][4]

e Common Synonyms: Allyldimethylamine, N-Allyldimethylamine, 1-Dimethylamino-2-
propene[1][3][4]

o CAS Number: 2155-94-4[1][3][4]
e Canonical SMILES: CN(C)CC=C[3][4]

Physicochemical Properties

The utility of NDMAA in a laboratory or industrial setting is dictated by its physical properties. It
Is a colorless to pale yellow liquid with a characteristic fishy or ammonia-like odor.[1][2] A
summary of its key quantitative data is presented below.

Property Value Source(s)
Density 0.730 g/cm3 (at 20°C)

Boiling Point 62 - 64.5 °C (at 760 mmHg) [1][2][5]
Flash Point 8 °C /-20 °C (closed cup) [1112]
Vapor Pressure 171 mmHg (at 25°C) [1]

Soluble in water and common
Solubility organic solvents (e.g., ethanol,  [1][2]
ether, chloroform).[1][2]

pKa 8.88 £ 0.28 (Predicted) [1]

Synthesis and Reactivity
Common Synthesis Pathway

The most prevalent and industrially viable method for synthesizing N,N-Dimethylallylamine is
through a nucleophilic substitution reaction.[1][2]
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Causality of Experimental Choice: This pathway is favored due to the high reactivity of the allyl
halide and the strong nucleophilicity of dimethylamine. Allyl chloride is an excellent electrophile
because the C-Cl bond is activated by the adjacent double bond. Dimethylamine is a potent,
unhindered secondary amine, making it an effective nucleophile. The use of a base, such as
sodium hydroxide, is critical to neutralize the hydrochloric acid (HCI) formed during the
reaction, driving the equilibrium towards the product and preventing the protonation of the
dimethylamine reactant.[1][2]

A typical reaction is: CH2=CHCHzCI + (CHs3)2NH + NaOH - CH2=CHCH2N(CHs)2 + NaCl +
H20[1]

Workflow: Synthesis of N,N-Dimethylallylamine

Allyl Chloride Dimethylamine

Nucleophilic
Substitution

¢roducts

G\I,N-Dimethylallylamine] NaCl + H20

[Base (e.g., NaOHD [Solvent (OptionaID

Click to download full resolution via product page

Caption: Synthesis of N,N-Dimethylallylamine via nucleophilic substitution.

Key Reactivity Insights

¢ Amine Functionality: The lone pair of electrons on the nitrogen atom makes NDMAA a
Bregnsted-Lowry base and a good nucleophile. It readily reacts with acids to form ammonium
salts and with electrophiles (e.g., alkyl halides) to form quaternary ammonium compounds.[2]

© 2026 BenchChem. All rights reserved. 3/8 Tech Support


https://www.guidechem.com/encyclopedia/n-n-dimethylallylamine-dic9980.html
https://www.nbinno.com/?news/gp-nn-dimethylallylamine-cas2155-94-4-comprehensive-overview-and-applications
https://www.guidechem.com/encyclopedia/n-n-dimethylallylamine-dic9980.html
https://www.benchchem.com/product/b1213430/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-n-n-dimethylallylamine
https://www.benchchem.com/product/b1213430/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-n-n-dimethylallylamine
https://www.benchchem.com/product/b1213430/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-n-n-dimethylallylamine
https://www.nbinno.com/?news/gp-nn-dimethylallylamine-cas2155-94-4-comprehensive-overview-and-applications
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1213430?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

 Allyl Group Reactivity: The double bond in the allyl group can participate in various addition
reactions (e.g., hydrogenation, halogenation) and is crucial for its role as a monomer in
polymerization processes.[2][6]

Applications in Research and Drug Development

N,N-Dimethylallylamine is a cornerstone intermediate with broad applicability, particularly in
fields relevant to the target audience.

e Pharmaceutical Synthesis: The dimethylamine moiety is a common pharmacophore found in
numerous FDA-approved drugs, including antipsychotics, antidepressants, and
anticholinergics.[7] NDMAA serves as a key starting material or intermediate for introducing
this functional group and an allyl handle for further molecular elaboration.[2][6]

e Quaternary Ammonium Compounds: It is a precursor for synthesizing dimethylallyl
guaternary ammonium salts. These "quats" are widely used as antimicrobial agents,
surfactants, and phase-transfer catalysts, which are essential tools in drug formulation and
synthesis.[2]

e Polymer Chemistry: NDMAA can act as a monomer or be incorporated into polymers.[6]
These polymers have applications in creating materials with specific properties like thermal
sensitivity or for use as flocculants.[3][9]

e Agrochemicals and Specialty Chemicals: The compound is used in the formulation of
pesticides and herbicides and in the manufacturing of specialty chemicals like corrosion
inhibitors, adhesives, and coatings.[2][6]

Safety, Handling, and Storage

Trustworthiness through Self-Validation: A robust experimental design inherently includes a
thorough risk assessment. Understanding and mitigating the hazards of NDMAA is non-
negotiable for safe and reproducible science.

N,N-Dimethylallylamine is a hazardous substance and requires strict adherence to safety
protocols.[10]

e Primary Hazards:
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o Flammability: It is a highly flammable liquid and vapor (H225) with a low flash point.[3][11]
[12] Keep away from all sources of ignition, including heat, sparks, and open flames.[10]
[13]

o Corrosivity: Causes severe skin burns and eye damage (H314).[3][11][12]
o Toxicity: Harmful if inhaled (H332).[3][11]

Experimental Protocol: Safe Handling and Personal
Protective Equipment (PPE)

e Engineering Controls: Always handle N,N-Dimethylallylamine inside a certified chemical
fume hood to ensure adequate ventilation and minimize inhalation exposure.[10][12] Safety
showers and eyewash stations must be readily accessible.[10]

e Personal Protective Equipment:

o Eye/Face Protection: Wear chemical safety goggles and a face shield conforming to
EN166 (EU) or OSHA standards.[13][14]

o Hand Protection: Wear chemical-resistant gloves (e.g., nitrile, neoprene).[10]

o Body Protection: Wear a flame-retardant lab coat and appropriate protective clothing to
prevent skin contact.[13][14]

o Respiratory Protection: If working outside a fume hood or if exposure limits may be
exceeded, use a full-face respirator with an appropriate cartridge.[13]

e Handling Procedures:
o Use non-sparking tools and explosion-proof equipment.[13][14]

o Ground and bond all containers and transfer equipment to prevent static discharge.[12]
[13]

o Storage:
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o Store in a tightly closed container in a cool, dry, and well-ventilated area designated for
flammable liquids.[10][13][14]

o Keep away from incompatible materials such as strong oxidizing agents, acids, and strong
bases.[8][12]

Conclusion

N,N-Dimethylallylamine is a chemical of significant industrial and academic importance. Its

value is derived from the strategic combination of a tertiary amine and a reactive allyl group

within a small molecular framework. For researchers and drug development professionals, a

comprehensive understanding of its properties, synthesis, and reactivity, coupled with a

rigorous adherence to safety protocols, is essential for leveraging its full potential as a versatile

synthetic building block.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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